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Compound Name: 2-(Difluoromethyl)-6-methylphenol

Cat. No.: B13942904

Get Quote

A critical step in modern drug discovery and materials science is the detailed characterization

of molecular structures. X-ray crystallography stands as the gold standard for providing

unambiguous, three-dimensional atomic coordinates of a compound in its crystalline state. This

guide was intended to provide a comprehensive analysis and comparison of the X-ray

crystallography data for 2-(Difluoromethyl)-6-methylphenol.

However, a thorough search of prominent scientific databases, including the Cambridge

Structural Database (CSD) and publicly available research literature, reveals a significant

finding: as of the date of this publication, there is no publicly accessible, experimentally

determined X-ray crystal structure for 2-(Difluoromethyl)-6-methylphenol.

This absence of primary data prevents the creation of a direct comparative guide as originally

envisioned. The foundational element of such a guide is the crystallographic information file

(CIF) for the topic compound, which contains the essential details of its crystal lattice,

molecular geometry, and intermolecular interactions. Without this data, any discussion would

be purely speculative and lack the scientific rigor required for researchers, scientists, and drug

development professionals.
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The Importance of Crystallographic Data
The determination of a crystal structure provides invaluable insights into:

Molecular Conformation: The precise arrangement of atoms and functional groups in three-

dimensional space.

Intermolecular Interactions: The non-covalent forces, such as hydrogen bonding and van der

Waals interactions, that govern how molecules pack together in a solid state. These

interactions are crucial for understanding physical properties like melting point, solubility, and

polymorphism.

Structure-Activity Relationships (SAR): In drug development, understanding the 3D structure

of a molecule is fundamental to understanding how it interacts with its biological target.

Potential Avenues for Future Analysis
While a direct comparison is not currently possible, the field would greatly benefit from the

experimental determination of the crystal structure of 2-(Difluoromethyl)-6-methylphenol.
Once this data becomes available, a robust comparative analysis could be performed against

structurally related compounds.

For context, crystallographic data is available for analogous compounds, which could serve as

valuable comparators in future studies. These include:

2,6-Difluorophenol: The crystal structure of this compound has been determined, providing a

reference for a phenol with fluorine substitutions at both ortho positions.[1]

2-Fluoro-6-methylphenol: This compound offers a point of comparison with a single fluorine

atom and a methyl group in the ortho positions.[2][3]

Other 2,6-disubstituted phenols: A wide variety of phenols with different substituents at the 2

and 6 positions have been crystallized, offering a broad landscape for comparison of steric

and electronic effects on crystal packing.[4][5][6]

The future crystallographic analysis of 2-(Difluoromethyl)-6-methylphenol would enable a

detailed comparison of how the difluoromethyl group, in contrast to a single fluorine or other
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substituents, influences the solid-state architecture of the molecule. This would be of significant

interest to researchers in medicinal chemistry and materials science.

We encourage researchers who successfully crystallize 2-(Difluoromethyl)-6-methylphenol
to deposit their findings in a public repository such as the Cambridge Crystallographic Data

Centre (CCDC) to advance the collective understanding of this and related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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